Cas no 2171536-48-2 (3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171536-48-2
• MF: C₂₅H₂₀ClFN₂O₅
• MW: 482.888109207153
• CID: 6570498
• PubChem ID: 165514135
• Update Time: 2025-06-03

3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1496850
• 3-[(3-chloro-5-fluorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171536-48-2

• Inchi： 1S/C25H20ClFN2O5/c26-14-9-15(27)11-16(10-14)28-24(32)22(12-23(30)31)29-25(33)34-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21-22H,12-13H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： RNQDMRABTVWQJG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 482.1044776g/mol
• Monoisotopic Mass: 482.1044776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171536-48-2)

3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171536-48-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a 3-chloro-5-fluorophenyl moiety and a 9H-fluoren-9-ylmethoxycarbonyl group. The presence of these specific functional groups not only contributes to the unique chemical properties of the compound but also opens up diverse possibilities for its application in medicinal chemistry.

The structural design of 3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid reflects a deep understanding of molecular interactions and pharmacophore optimization. The carbamoyl and methoxycarbonyl groups are particularly noteworthy, as they are frequently employed in the synthesis of biologically active molecules. These groups can participate in various hydrogen bonding interactions, which are crucial for the binding affinity and specificity of drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound in question, 3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, has been investigated for its potential applications in several therapeutic areas. One of the most promising areas is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

The incorporation of the fluorenylmethoxycarbonyl group into the molecular structure is particularly significant. This moiety is known for its ability to enhance the solubility and stability of peptides and proteins, making it an attractive choice for drug development. Furthermore, the presence of both chloro and fluoro substituents on the aromatic ring provides additional opportunities for fine-tuning the pharmacokinetic properties of the compound. These features make 3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging these tools, scientists have been able to identify potential lead compounds more efficiently than ever before. In this context, 3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has emerged as a promising candidate for further investigation. Its unique structural features suggest that it may interact with biological targets in novel ways, offering new avenues for therapeutic intervention.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of 3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. These methods not only enhance efficiency but also minimize unwanted byproducts, leading to cleaner reactions and easier purification processes.

In conclusion, 3-(3-chloro-5-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoic acid (CAS No. 2171536-482 is a structurally intricate molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutics.